5-[1-(1-adamantylcarbonyl)-2-pyrrolidinyl]-3-ethylisoxazole

• IUPAC Name: 1-adamantyl-[2-(3-ethyl-1,2-oxazol-5-yl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C20H28N2O2/c1-2-16-9-18(24-21-16)17-4-3-5-22(17)19(23)20-10-13-6-14(11-20)8-15(7-13)12-20/h9,13-15,17H,2-8,10-12H2,1H3
• InChI Key: BFVQBBHIANXHQA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1)C2CCCN2C(=O)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C20H28N2O2
• Molecular Weight: 328.4 g/mol

Description

5-[1-(1-adamantylcarbonyl)-2-pyrrolidinyl]-3-ethylisoxazole, also known as ACPD, is a synthetic compound that has been widely used in scientific research due to its unique properties. This compound belongs to the class of isoxazole derivatives and is known for its agonistic activity on metabotropic glutamate receptors (mGluRs).

Mechanism of Action

5-[1-(1-adamantylcarbonyl)-2-pyrrolidinyl]-3-ethylisoxazole acts as an agonist on metabotropic glutamate receptors, specifically mGluR1 and mGluR5. Activation of these receptors leads to the activation of intracellular signaling pathways that modulate synaptic transmission, synaptic plasticity, and neuronal excitability. This compound has been shown to enhance long-term potentiation (LTP) and long-term depression (LTD) in the hippocampus, which are essential processes for learning and memory.
Biochemical and Physiological Effects:
5-[1-(1-adamantylcarbonyl)-2-pyrrolidinyl]-3-ethylisoxazole has been shown to have various biochemical and physiological effects. It has been shown to enhance the release of glutamate, which is the primary excitatory neurotransmitter in the brain. This compound has also been shown to increase the activity of NMDA receptors, which are critical for synaptic plasticity and learning. Additionally, 5-[1-(1-adamantylcarbonyl)-2-pyrrolidinyl]-3-ethylisoxazole has been shown to have neuroprotective effects against excitotoxicity and oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[1-(1-adamantylcarbonyl)-2-pyrrolidinyl]-3-ethylisoxazole in lab experiments is its specificity for mGluR1 and mGluR5. This compound has been shown to have minimal activity on other glutamate receptors, which makes it an ideal tool for studying the role of mGluRs in various physiological processes. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for the use of 5-[1-(1-adamantylcarbonyl)-2-pyrrolidinyl]-3-ethylisoxazole in scientific research. One potential application is in the development of novel therapeutics for neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Additionally, this compound could be used to investigate the role of mGluRs in other physiological processes such as pain, addiction, and mood disorders. Finally, future research could focus on developing new analogs of 5-[1-(1-adamantylcarbonyl)-2-pyrrolidinyl]-3-ethylisoxazole with improved solubility and potency for use in lab experiments.

Synthesis Methods

The synthesis of 5-[1-(1-adamantylcarbonyl)-2-pyrrolidinyl]-3-ethylisoxazole involves the reaction of 2,4-dimethyl-3-penten-2-ol with 2-bromo-1-adamantylcarbonyl chloride in the presence of a base. This reaction leads to the formation of 1-(1-adamantylcarbonyl)-2-pyrrolidin-1-yl)but-3-en-2-ol, which is then reacted with hydroxylamine hydrochloride to form 5-[1-(1-adamantylcarbonyl)-2-pyrrolidinyl]-3-ethylisoxazole.

Scientific Research Applications

5-[1-(1-adamantylcarbonyl)-2-pyrrolidinyl]-3-ethylisoxazole has been extensively used in scientific research due to its ability to activate metabotropic glutamate receptors. This compound has been used to study the role of mGluRs in various physiological processes such as synaptic plasticity, learning, and memory. It has also been used to investigate the potential therapeutic effects of mGluR agonists in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.